(2,3-Dimethylbutan-2-yl)(trimethyl)silane

• CAS No.: 90420-68-1
• Molecular Formula: C9H22Si
• Molecular Weight: 158.36 g/mol
• IUPAC Name: 2,3-dimethylbutan-2-yl(trimethyl)silane
• InChI: InChI=1S/C9H22Si/c1-8(2)9(3,4)10(5,6)7/h8H,1-7H3
• InChI Key: ISDKMLJDJZKLPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C)[Si](C)(C)C

Description

(2,3-Dimethylbutan-2-yl)(trimethyl)silane is an organosilicon compound with the molecular formula C9H20Si It is a trialkylsilane, characterized by the presence of a silicon atom bonded to three methyl groups and a 2,3-dimethylbutan-2-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2,3-Dimethylbutan-2-yl)(trimethyl)silane typically involves the reaction of 2,3-dimethylbutan-2-ol with trimethylchlorosilane in the presence of a base such as pyridine. The reaction proceeds via the formation of a silyl ether intermediate, which is then converted to the desired silane compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving distillation and purification steps to isolate the final product .

Chemical Reactions Analysis

Types of Reactions: (2,3-Dimethylbutan-2-yl)(trimethyl)silane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols or siloxanes.

Reduction: It can act as a reducing agent in certain organic reactions.

Substitution: The silicon atom can participate in nucleophilic substitution reactions, replacing one of the methyl groups with other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or peracids.

Reduction: Catalysts like palladium or platinum.

Substitution: Nucleophiles such as halides or alkoxides.

Major Products:

Oxidation: Silanols and siloxanes.

Reduction: Reduced organic compounds.

Substitution: Various substituted silanes

Scientific Research Applications

(2,3-Dimethylbutan-2-yl)(trimethyl)silane has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in hydrosilylation reactions.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of silicon-based materials and coatings

Mechanism of Action

The mechanism of action of (2,3-Dimethylbutan-2-yl)(trimethyl)silane involves the reactivity of the silicon-hydrogen bond. This bond can participate in various chemical reactions, such as hydrosilylation, where the silicon atom forms a new bond with a carbon atom in an organic substrate. The molecular targets and pathways involved depend on the specific reaction and application .

Comparison with Similar Compounds

Trimethylsilane: Similar structure but lacks the 2,3-dimethylbutan-2-yl group.

Triethylsilane: Contains ethyl groups instead of methyl groups.

Dimethylsilane: Contains two methyl groups and one hydrogen atom bonded to silicon.

Uniqueness: (2,3-Dimethylbutan-2-yl)(trimethyl)silane is unique due to the presence of the bulky 2,3-dimethylbutan-2-yl group, which can influence its reactivity and steric properties. This makes it particularly useful in specific synthetic applications where steric hindrance plays a role .